Cas no 303995-62-2 (4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE)

• Product Name: 4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE
• CAS No: 303995-62-2
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• MDL: MFCD00139366
• CID: 5175433
• Update Time: 2025-05-24

4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE Chemical and Physical Properties

Names and Identifiers

• 4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE
• 4-{[(4-methoxyphenyl)amino]methyl}-1,2-dihydrophthalazin-1-one
• 1(2H)-Phthalazinone, 4-[[(4-methoxyphenyl)amino]methyl]-

• MDL： MFCD00139366
• Inchi： 1S/C16H15N3O2/c1-21-12-8-6-11(7-9-12)17-10-15-13-4-2-3-5-14(13)16(20)19-18-15/h2-9,17H,10H2,1H3,(H,19,20)
• InChI Key： JLJKMKQREZGLTH-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(CNC2=CC=C(OC)C=C2)=NN1

Additional information on 4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE

Introduction to 4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE (CAS No. 303995-62-2)

4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE, identified by its Chemical Abstracts Service (CAS) number 303995-62-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This phthalazinone derivative features a unique structural framework that combines an anilino group with a methylene bridge, positioned between the phthalazinone core and a 4-methoxy substituent. The molecular architecture of this compound not only underscores its potential as a pharmacophore but also positions it as a candidate for further exploration in drug discovery and therapeutic applications.

The phthalazinone scaffold, a heterocyclic system characterized by a benzene ring fused with a nitrogen-containing pyrazinone ring, has long been recognized for its versatility in medicinal chemistry. Its ability to modulate biological pathways, particularly those involving inflammation, immunity, and cell signaling, has made it a valuable scaffold for the development of novel therapeutic agents. The introduction of functional groups such as the 4-methoxyanilino moiety enhances the compound's pharmacological profile by influencing its solubility, bioavailability, and interaction with biological targets.

In recent years, there has been growing interest in phthalazinone derivatives due to their demonstrated efficacy in preclinical studies. Specifically, compounds within this class have shown promise in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, by targeting pathways associated with oxidative stress and neuroinflammation. The methoxy group in 4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE may contribute to its ability to interact with specific enzymes or receptors involved in these pathways, thereby modulating disease progression.

Moreover, the anilino group in this compound's structure suggests potential interactions with aromatic hydroxylases and other enzymes involved in metabolic pathways. These interactions could be exploited to develop drugs that influence detoxification processes or regulate cellular homeostasis. The methylene bridge connecting the phthalazinone ring to the anilino group provides flexibility in three-dimensional space, allowing for optimal binding affinity to biological targets. This structural feature is critical for ensuring that the compound can effectively engage with its intended biological mechanisms.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE with high precision. These studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key mediators of inflammation. By inhibiting these enzymes, the compound may offer therapeutic benefits in conditions like rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

The synthesis of 4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in forming the key bonds within this compound's structure. These advancements in synthetic chemistry have opened new avenues for exploring derivatives of this phthalazinone derivative.

In terms of pharmacokinetic properties, 4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE exhibits characteristics that make it a promising candidate for clinical development. Studies indicate that it has moderate solubility in water and lipids, which is advantageous for oral administration and tissue distribution. Additionally, preliminary data suggest that it undergoes slow metabolism, potentially allowing for prolonged half-life and sustained therapeutic effects.

The potential therapeutic applications of 4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE extend beyond anti-inflammatory uses. Research is ongoing into its effects on blood vessel function and cardiovascular health, where phthalazinone derivatives have shown promise in preventing platelet aggregation and improving endothelial function. These findings could position this compound as a candidate for treating conditions such as coronary artery disease and peripheral artery disease.

Furthermore, the structural similarity of 4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE to known antitumor agents has prompted investigations into its potential anticancer properties. Phthalazinones have been reported to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and inhibiting key signaling pathways. The presence of the 4-methoxyanilino group may enhance these effects by improving cellular uptake and target specificity.

As research continues to uncover new biological functions of phthalazinone derivatives, 4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE stands out as a compound with multifaceted therapeutic potential. Its unique structure allows for diverse interactions with biological targets, making it a versatile tool for drug discovery. Future studies will likely focus on optimizing its pharmacological profile through structural modifications and exploring novel applications in human health.

In conclusion,4-[(4-METHOXYANILINO)METHYL]-1(2H)-PHTHALAZINONE (CAS No. 303995-62-2) represents a significant advancement in pharmaceutical chemistry due to its innovative design and promising biological activities. Its potential applications span multiple therapeutic areas, including anti-inflammatory diseases, cardiovascular disorders, neurodegenerative conditions, anticancer therapies, and more. With ongoing research efforts aimed at refining its synthesis and optimizing its pharmacological properties, this compound holds great promise for improving human health outcomes.